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Compound of Interest

Compound Name: Ethyl 2-(3-bromophenyl)acetate

Cat. No.: B087286

An In-depth Technical Guide to Ethyl 2-(3-
bromophenyl)acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential applications of Ethyl 2-(3-bromophenyl)acetate, a key intermediate in
organic synthesis.

Chemical Structure and IUPAC Name

Ethyl 2-(3-bromophenyl)acetate is an aromatic ester with a bromine atom substituted at the
meta position of the phenyl ring.

IUPAC Name: ethyl 2-(3-bromophenyl)acetate

Synonyms: Ethyl 3-Bromophenylacetate, Benzeneacetic acid, 3-bromo-, ethyl ester

CAS Number: 14062-30-7

Molecular Formula: C1o0H11BrO2

SMILES: CCOC(=0)Cclcccc(Br)cl
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**2. Physicochemical Properties

A summary of the key physical and chemical properties of Ethyl 2-(3-bromophenyl)acetate is
presented in the table below for easy reference and comparison.

Property Value Source(s)

Molecular Weight 243.1 g/mol [11[2][3]

121 °C at 2 mmHg90.00°C -

Boiling Point 92.00°C285.1 +15.0°Cat 760  [4][5]
mmHg

Density (Specific Gravity) 1.4 + 0.1 g/cm31.39 (20/20) [4115]

Flash Point 126 °C126.2 + 20.4 °C [4][5][6]

Refractive Index 1.536 [4115][6]

White or Colorless to Light

Appearance yellow powder to lump to clear
liquid
Sealed in dry, room

Storage [718]
temperature

Experimental Protocol: Synthesis of Ethyl 2-(3-
bromophenyl)acetate

The following protocol details a common method for the synthesis of Ethyl 2-(3-
bromophenyl)acetate via the esterification of 3-bromophenylacetic acid.[7]

Materials:
» 3-bromophenylacetic acid (1.00 equiv)
« Ethanol

e Thionyl chloride (2.00 equiv)
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Ethyl acetate

Water

Saturated saline solution

Anhydrous sodium sulfate

Equipment:

250 mL round-bottom flask

Stirring apparatus

Apparatus for heating under reflux

Rotary evaporator

Procedure:

e To a 250 mL round-bottom flask, add 3-bromophenylacetic acid (e.g., 5 g, 23.25 mmol) and
ethanol (80 mL).

o While stirring at 0 °C, slowly add thionyl chloride (e.g., 5.6 g, 46.28 mmol) dropwise.

o Heat the reaction mixture to reflux and maintain for 2 hours.

 After the reaction is complete, concentrate the mixture under reduced pressure to remove
the solvent.

e Quench the reaction by adding water.

o Extract the aqueous phase with ethyl acetate (3 x 30 mL).

o Combine the organic layers and wash with saturated saline solution (50 mL).

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.
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e The final product, ethyl 2-(3-bromophenyl)acetate, is obtained as a colorless oil (expected
yield: ~97%).[7]

Applications in Drug Discovery and Organic

Synthesis

Ethyl 2-(3-bromophenyl)acetate serves as a versatile intermediate in the synthesis of various
biologically active molecules. The presence of the bromine atom on the phenyl ring allows for
further functionalization through cross-coupling reactions, enabling the creation of diverse
chemical scaffolds.

Synthesis of Bioactive Heterocycles

Ethyl 2-(3-bromophenyl)acetate is a precursor for the synthesis of heterocyclic compounds
with potential therapeutic applications. For example, it can be used in the synthesis of
substituted thiazolidinediones and pyrido[3,2-e][6]thiazin-4-ones, which have been investigated

(Ethyl 2-(3-br0mophenyl)acetat9

Intermediate
Chemical Transformations
(e.g., amidation, cyclization)

Leads to Leads to

Ghiazolidinedione Derivatives) Gyrido[l,S]thiazinA-one Derivatives)

Evaluation of Biological Activity
(e.g., anticancer, antiparasitic)

[Ethyl 2-(3-brom0phenyl)acetat9M>[ ]MPC]

for their biological activities.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b087286?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087286?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

